Cas no 76713-90-1 (1H-1,2,4-Triazole-1-ethanol,b-[(4-chlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (Z)- (9CI))

• Product Name: 1H-1,2,4-Triazole-1-ethanol,b-[(4-chlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (Z)- (9CI)
• CAS No: 76713-90-1
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 570982
• PubChem ID: 6440583
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-ethanol,b-[(4-chlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanol,b-[(4-chlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (Z)- (9CI)
• (Z)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1 ,1-dimethylethyl)-, (Z)-
• Majic
• Majic S 3307D
• Pentefenzol
• Prunit
• Sumagic
• Sumiseven
• LS-14400
• SCHEMBL1405596
• 3-AMINO-3-[5-(3-TRIFLUOROMETHYLPHENYL)-FURAN-2-YL]-PROPIONICACIDAMIDE
• 76713-90-1
• 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (Z)-
• AKOS015914861
• SCHEMBL1405595

• Inchi： 1S/C15H18ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-10,14,20H,1-3H3/b13-8-
• InChI Key： YNWVFADWVLCOPU-JYRVWZFOSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C(C(C)(C)C)O)\N1C=NC=N1

Computed Properties

• Exact Mass: 291.11400
• Monoisotopic Mass: 291.11384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 3.6

Experimental Properties

• Density: 1.18
• Boiling Point: 474.6°C at 760 mmHg
• Flash Point: 240.8°C
• Refractive Index: 1.579
• PSA: 50.94000
• LogP: 3.33660